(2-{[(4-Chlorobenzyl)sulfanyl]methyl}phenyl)(4-chlorophenyl)dioxo-lambda~6~-sulfane

• IUPAC Name: 1-[(4-chlorophenyl)methylsulfanylmethyl]-2-(4-chlorophenyl)sulfonylbenzene
• InChI: InChI=1S/C20H16Cl2O2S2/c21-17-7-5-15(6-8-17)13-25-14-16-3-1-2-4-20(16)26(23,24)19-11-9-18(22)10-12-19/h1-12H,13-14H2
• InChI Key: HDHXBMPNVAXKDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H16Cl2O2S2
• Molecular Weight: 423.4 g/mol

Description

This compound is listed under CAS No. 337923-95-2. It is available for purchase from various chemical suppliers.

Physical And Chemical Properties Analysis

While some basic properties like CAS number are available, detailed physical and chemical properties are not provided in the sources I found.

Scientific Research Applications

Chemiluminescence and Oxidation Studies

• Chemiluminescence Properties : A study by Watanabe et al. (2010) explored the base-induced chemiluminescence of sulfanyl-substituted bicyclic dioxetanes, including compounds similar to (2-{[(4-Chlorobenzyl)sulfanyl]methyl}phenyl)(4-chlorophenyl)dioxo-lambda6-sulfane. These compounds exhibited light emission under specific conditions, contributing to the understanding of chemiluminescent materials (Watanabe et al., 2010).

Material Science and Polymer Chemistry

• High Refractive Index Polyimides : Tapaswi et al. (2015) synthesized transparent aromatic polyimides using thiophenyl-substituted benzidines, which are structurally related to the compound . These polyimides demonstrated high refractive indices and small birefringences, suggesting potential applications in optoelectronics and material science (Tapaswi et al., 2015).

Medical and Biological Research

• Cytotoxicity and Structural Analysis of Derivatives : Stolarczyk et al. (2018) studied the synthesis and cytotoxic activity of novel thiopyrimidine derivatives, which include structural elements similar to the compound in focus. Their research provides insights into the potential biomedical applications of such compounds, including their interactions with cancer cell lines (Stolarczyk et al., 2018).

Spectroscopy and Molecular Analysis

• Spectroscopic and Molecular Docking Studies : Alzoman et al. (2015) conducted a comprehensive spectroscopic investigation of a pyrimidine derivative similar to the compound of interest. Their study included molecular docking to predict inhibitory activity against specific proteins, highlighting the potential for pharmaceutical applications (Alzoman et al., 2015).

Synthesis and Catalysis Research

• Photoredox-Catalyzed Annulation : Yan et al. (2018) described a photoredox-catalyzed cascade annulation using compounds structurally related to (2-{[(4-Chlorobenzyl)sulfanyl]methyl}phenyl)(4-chlorophenyl)dioxo-lambda6-sulfane. This research contributes to the field of organic synthesis and catalysis (Yan et al., 2018).